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Compound of Interest

Compound Name: Mao-B-IN-12

Cat. No.: B12409698

Product Name: Monoamine Oxidase B (MAO-B) Inhibitor (Represented by MAO-B-IN-2)
Catalogue Number: [Specify Catalogue Number]

For Research Use Only. Not for use in diagnostic procedures.

Description

Monoamine Oxidase B (MAO-B) is a key enzyme in the catabolism of monoamine
neurotransmitters, including dopamine.[1][2][3] Inhibition of MAO-B increases the levels of
dopamine in the brain and is a therapeutic strategy for neurodegenerative diseases such as
Parkinson's disease.[2][4][5] MAO-B-IN-2 is a selective and competitive inhibitor of MAO-B with
an IC50 value of 0.51 pM.[6] It also shows inhibitory activity against Butyrylcholinesterase
(BChE) with an IC50 of 7.00 uM.[6] This document provides detailed information on the
solubility of this inhibitor and protocols for its use in research applications.

Chemical Properties

Property Value

Molecular Formula C18H11CIO3
Molecular Weight 310.73 g/mol
Appearance Solid (White to yellow)
CAS Number 1253978-24-3
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Solubility Data

The solubility of the MAO-B inhibitor in various solvents is crucial for the preparation of stock
solutions and for conducting in vitro and in vivo experiments. The following table summarizes
the available solubility data for MAO-B-IN-2 as a representative compound. It is important to
note that using newly opened, anhydrous DMSO is recommended as hygroscopic DMSO can
significantly impact product solubility.[6][7]

Solvent Concentration Remarks

Ultrasonic and warming to

DMSO 10 mg/mL (32.18 mM) _

80°C may be required.[6]
) This protocol yields a clear

DMSO & Corn Qil (1:9) > 0.5 mg/mL )
solution.[6]

DMSO, PEG300, Tween-80, & This protocol yields a

) 0.5 mg/mL )

Saline suspended solution.[6]
Formulation for oral

PEG400

administration.

Formulation for oral

0.2% Carboxymethyl cellulose o . )
administration (suspension).[8]

0.25% Tween 80 and 0.5% Formulation for oral

Carboxymethyl cellulose administration.[8]

Biological Activity and Mechanism of Action

MAO-B is an enzyme located on the outer mitochondrial membrane that catalyzes the oxidative
deamination of biogenic and xenobiotic amines.[3] This process is critical in the metabolism of
neurotransmitters like dopamine.[9] MAO-B inhibitors act by binding to the active site of the
enzyme, thereby preventing the breakdown of dopamine.[1] This leads to an increase in the
concentration of dopamine in the synaptic cleft, which can alleviate symptoms associated with
dopamine deficiency, such as in Parkinson's disease.[2] The inhibition can be competitive,
where the inhibitor competes with the substrate for the active site.[1]
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Storage and Stability

Store the solid compound at 4°C and protect from light.[6] Stock solutions prepared in DMSO
should be stored at -80°C for up to 6 months or at -20°C for up to 1 month, protected from light.
[6][7] Avoid repeated freeze-thaw cycles.

Visualized Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes for MAO-B Inhibitor: A Detailed
Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12409698#mao-b-in-12-solubility-in-dmso-and-other-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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